4-[1-(1,3-Benzoxazol-2-yl)azetidin-3-yl]oxypyridine-2-carboxamide

• IUPAC Name: 4-[1-(1,3-benzoxazol-2-yl)azetidin-3-yl]oxypyridine-2-carboxamide
• InChI: InChI=1S/C16H14N4O3/c17-15(21)13-7-10(5-6-18-13)22-11-8-20(9-11)16-19-12-3-1-2-4-14(12)23-16/h1-7,11H,8-9H2,(H2,17,21)
• InChI Key: HBRKRWCRXZVSNV-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC3=CC=CC=C3O2)OC4=CC(=NC=C4)C(=O)N
• Molecular Formula: C16H14N4O3
• Molecular Weight: 310.31 g/mol

Description

4-[1-(1,3-Benzoxazol-2-yl)azetidin-3-yl]oxypyridine-2-carboxamide, also known as BZP, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

4-[1-(1,3-Benzoxazol-2-yl)azetidin-3-yl]oxypyridine-2-carboxamide exerts its effects by binding to specific receptors in the brain, including GABA receptors, dopamine receptors, and serotonin receptors. It has been shown to modulate the activity of these receptors, resulting in changes in neurotransmitter release and neuronal activity. 4-[1-(1,3-Benzoxazol-2-yl)azetidin-3-yl]oxypyridine-2-carboxamide has also been shown to have antioxidant and anti-inflammatory effects, which may contribute to its neuroprotective properties.
Biochemical and Physiological Effects
4-[1-(1,3-Benzoxazol-2-yl)azetidin-3-yl]oxypyridine-2-carboxamide has been shown to have a range of biochemical and physiological effects, including changes in neurotransmitter release, neuronal activity, and gene expression. It has also been shown to have antioxidant and anti-inflammatory effects, which may contribute to its neuroprotective properties. 4-[1-(1,3-Benzoxazol-2-yl)azetidin-3-yl]oxypyridine-2-carboxamide has been shown to have positive effects on cognitive function, memory, and learning, as well as mood and motivation.

Advantages and Limitations for Lab Experiments

4-[1-(1,3-Benzoxazol-2-yl)azetidin-3-yl]oxypyridine-2-carboxamide has several advantages for use in lab experiments, including its high purity and potency, as well as its ability to modulate a range of biological targets. However, it also has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action and potential therapeutic applications.

Future Directions

There are several future directions for the study of 4-[1-(1,3-Benzoxazol-2-yl)azetidin-3-yl]oxypyridine-2-carboxamide, including further investigation of its mechanism of action, potential therapeutic applications, and toxicity profile. Additionally, 4-[1-(1,3-Benzoxazol-2-yl)azetidin-3-yl]oxypyridine-2-carboxamide may have potential applications in the fields of drug discovery and medicinal chemistry, as well as neuroscience and neuroprotection. Further research is needed to fully understand the potential of 4-[1-(1,3-Benzoxazol-2-yl)azetidin-3-yl]oxypyridine-2-carboxamide and its role in scientific research.

Synthesis Methods

4-[1-(1,3-Benzoxazol-2-yl)azetidin-3-yl]oxypyridine-2-carboxamide can be synthesized using a variety of methods, including the reaction of 2-cyanopyridine with 2-amino-3-(2-benzoxazolyl)azetidine in the presence of a base. Another method involves the reaction of 2-cyanopyridine with 2-aminobenzoxazole followed by the addition of 3-bromoazetidine and a base. These methods have been used to produce 4-[1-(1,3-Benzoxazol-2-yl)azetidin-3-yl]oxypyridine-2-carboxamide with high yield and purity.

Scientific Research Applications

4-[1-(1,3-Benzoxazol-2-yl)azetidin-3-yl]oxypyridine-2-carboxamide has been studied for its potential applications in various areas of scientific research, including medicinal chemistry, drug discovery, and neuroscience. It has been shown to have activity against a range of biological targets, including GABA receptors, dopamine receptors, and serotonin receptors. 4-[1-(1,3-Benzoxazol-2-yl)azetidin-3-yl]oxypyridine-2-carboxamide has also been investigated for its potential use as a therapeutic agent for the treatment of various diseases, including Parkinson's disease and schizophrenia.